Cas no 1566190-13-3 (1-(2-methoxyethyl)-1H-1,3-benzodiazole-7-carboxylic acid)

• Product Name: 1-(2-methoxyethyl)-1H-1,3-benzodiazole-7-carboxylic acid
• CAS No: 1566190-13-3
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6275848
• PubChem ID: 112577127
• Update Time: 2025-05-19

1-(2-methoxyethyl)-1H-1,3-benzodiazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-1H-1,3-benzodiazole-7-carboxylic acid
• EN300-1116269
• 1566190-13-3

• Inchi： 1S/C11H12N2O3/c1-16-6-5-13-7-12-9-4-2-3-8(10(9)13)11(14)15/h2-4,7H,5-6H2,1H3,(H,14,15)
• InChI Key： TYHRGYIOEIQMQI-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=NC2C=CC=C(C(=O)O)C1=2

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4Ų

Additional information on 1-(2-methoxyethyl)-1H-1,3-benzodiazole-7-carboxylic acid

Introduction to 1-(2-methoxyethyl)-1H-1,3-benzodiazole-7-carboxylic acid (CAS No. 1566190-13-3)

1-(2-methoxyethyl)-1H-1,3-benzodiazole-7-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1566190-13-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazole class, which is well-documented for its diverse pharmacological properties, particularly in the modulation of central nervous system activity. The structural incorporation of a 2-methoxyethyl side chain and a carboxylic acid functional group at the 7-position introduces unique chemical and biological characteristics, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The benzodiazole core structure is renowned for its ability to interact with gamma-aminobutyric acid (GABA) receptors, which are pivotal in regulating neuronal excitability. By enhancing GABAergic neurotransmission, benzodiazole derivatives exhibit anxiolytic, sedative, muscle relaxant, and anticonvulsant effects. The modification of the benzodiazole scaffold with the 2-methoxyethyl group in 1-(2-methoxyethyl)-1H-1,3-benzodiazole-7-carboxylic acid is strategically designed to influence both the pharmacokinetic profile and the binding affinity to target receptors. This alteration may enhance solubility, improve metabolic stability, or modulate receptor selectivity, thereby expanding the therapeutic potential of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-(2-methoxyethyl)-1H-1,3-benzodiazole-7-carboxylic acid with various biological targets with high precision. Studies suggest that the 2-methoxyethyl moiety may enhance binding affinity to specific GABA receptor subtypes, potentially leading to more targeted therapeutic effects with reduced side effects. Furthermore, the carboxylic acid group at the 7-position provides a site for further functionalization, allowing for the development of prodrugs or conjugates that can improve bioavailability or tissue specificity.

In vitro and in vivo studies have begun to elucidate the pharmacological profile of 1-(2-methoxyethyl)-1H-1,3-benzodiazole-7-carboxylic acid. Preliminary findings indicate that this compound exhibits potent anxiolytic activity comparable to established benzodiazole derivatives but with a potentially improved side-effect profile due to altered metabolic pathways. The 2-methoxyethyl group appears to play a crucial role in modulating pharmacokinetic parameters, such as blood-brain barrier penetration and elimination half-life, which are critical factors in determining clinical efficacy.

The synthesis of 1-(2-methoxyethyl)-1H-1,3-benzodiazole-7-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective synthesis, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of sufficient quantities for preclinical studies but also provide insights into structural optimization for future derivatives.

The potential applications of 1-(2-methoxyethyl)-1H-1,3-benzodiazole-7-carboxylic acid extend beyond traditional anxiolytic therapies. Emerging research suggests that this compound may have utility in treating neurological disorders such as epilepsy and neurodegenerative diseases. The ability to fine-tune its pharmacological properties through structural modifications opens up avenues for developing novel treatments targeting complex neurological conditions. Additionally, its interaction with GABA receptors may offer benefits in managing pain syndromes by modulating descending inhibitory pathways.

Regulatory considerations are an essential aspect of advancing 1-(2-methoxyethyl)-1H-1,3-benzodiazole-7-carboxylic acid towards clinical application. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicological assessments are necessary to ensure safety and efficacy before human trials can commence. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in navigating these regulatory pathways efficiently.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of promising candidates like 1-(2-methoxyethyl)-1H-1,3-benzodiazole-7-carboxylic acid. AI-driven platforms can predict biological activity based on structural features, optimizing synthetic routes and minimizing experimental trials. This approach not only saves time but also enhances the likelihood of identifying compounds with optimal pharmacological profiles.

Future research directions for 1-(2-methoxyethyl)-1H-1,3-benzodiazole-7-carboxylic acid include exploring its mechanism of action in greater detail and investigating potential interactions with other neurotransmitter systems. Understanding how this compound influences neural circuits beyond GABAergic pathways could reveal new therapeutic applications or help explain any off-target effects observed during preclinical studies.

The versatility of benzodiazole derivatives, exemplified by compounds like 1566190-13-3, underscores their importance in medicinal chemistry. By leveraging structural diversity and advanced synthetic techniques, researchers can develop next-generation therapeutics that address unmet medical needs while minimizing adverse effects associated with traditional benzodiazoles.